Cas no 14932-25-3 (rac-(1R,2S,3R,4S)-3-aminobicyclo2.2.1heptane-2-carboxylic acid hydrochloride)

• Product Name: rac-(1R,2S,3R,4S)-3-aminobicyclo2.2.1heptane-2-carboxylic acid hydrochloride
• CAS No: 14932-25-3
• MF: C₈H₁₄ClNO₂
• MW: 191.655261516571
• CID: 891665
• PubChem ID: 43865909
• Update Time: 2025-07-19

rac-(1R,2S,3R,4S)-3-aminobicyclo2.2.1heptane-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (CIS)-2-AMINO-3-CARBOXYBICYCLO[2.2.1]HEPTANE HYDROCHLORIDE
• (CIS)-3-AMINOBICYCLO[2.2.1]HEPTANE-2-CARBOXYLIC ACID HYDROCHLORIDE
• DIEXO-3-AMINO-BICYCLO[2.2.1]HEPTANE-2-CARBOXYLIC ACID HYDROCHLORIDE
• exo-2-Amino-3-carboxy-bicyclo[2.2.1]heptan-hydrochlorid
• exo-2-Amino-3-carboxy-bicycloheptan-hydrochlorid
• GVGHCTZKPYWADE-BZUDZRPRSA-N
• rac-(1R,2S,3R,4S)-3-aminobicyclo2.2.1heptane-2-carboxylic acid hydrochloride
• rac-(1R,2S,3R,4S)-3-aminobicyclo[2.2.1]heptane-2-carboxylic acid hydrochloride
• AKOS030253699
• 14932-25-3
• (1S,2R,3S,4R)-3-aminobicyclo[2.2.1]heptane-2-carboxylic acid;hydrochloride
• TS-7064
• (1S,2R,3S,4R)-3-aminobicyclo[2.2.1]heptane-2-carboxylic acid hydrochloride
• diendo-3-Amino-bicyclo[2.2.1]heptane-2-carboxylic acid hydrochloride
• SCHEMBL1879852
• EN300-1179830
• (+/-)-cis-(exo)-3-Amino-bicyclo[2.2.1]heptane-2-carboxylic acid hydrochloride
• 1212132-12-1
• Z3006147022
• MFCD07783733
• EN300-19632397

• Inchi： 1S/C8H13NO2.ClH/c9-7-5-2-1-4(3-5)6(7)8(10)11;/h4-7H,1-3,9H2,(H,10,11);1H/t4-,5+,6+,7-;/m0./s1
• InChI Key： GVGHCTZKPYWADE-MBWJBUSCSA-N
• SMILES： Cl.OC([C@H]1[C@H]([C@@H]2CC[C@H]1C2)N)=O

Computed Properties

• Exact Mass: 191.07100
• Monoisotopic Mass: 191.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: 1.94670

rac-(1R,2S,3R,4S)-3-aminobicyclo2.2.1heptane-2-carboxylic acid hydrochloride Security Information

• WGK Germany：3
• Hazard Category Code： 22
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：

Additional information on rac-(1R,2S,3R,4S)-3-aminobicyclo2.2.1heptane-2-carboxylic acid hydrochloride

Introduction to rac-(1R,2S,3R,4S)-3-aminobicyclo[2.2.1]heptane-2-carboxylic acid hydrochloride (CAS No. 14932-25-3)

rac-(1R,2S,3R,4S)-3-aminobicyclo[2.2.1]heptane-2-carboxylic acid hydrochloride, identified by its Chemical Abstracts Service (CAS) number 14932-25-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the class of bicyclic amines and has garnered attention due to its unique structural framework and potential biological activities. The presence of multiple stereocenters in its structure makes it a valuable scaffold for the development of chiral drugs, which are increasingly recognized for their enhanced efficacy and reduced side effects compared to their racemic counterparts.

The compound’s name provides a detailed insight into its structural features. The term bicyclo[2.2.1]heptane refers to a bicyclic system consisting of a seven-membered ring that is fused to a five-membered ring, with two bridgehead carbons. The configuration (1R,2S,3R,4S) indicates the absolute stereochemistry at these four stereocenters, which is critical for determining its biological behavior. The presence of an amine group at the 3-position and a carboxylic acid group at the 2-position further enhances its pharmacological relevance.

rac-(1R,2S,3R,4S)-3-aminobicyclo[2.2.1]heptane-2-carboxylic acid hydrochloride has been studied extensively for its potential applications in drug discovery and development. Its structural motif is reminiscent of natural products and has been explored as a template for designing molecules with specific biological activities. For instance, derivatives of this compound have shown promise in modulating enzyme activity and receptor binding, making them attractive candidates for therapeutic intervention.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological targets more accurately. These studies suggest that the rigid bicyclic core of rac-(1R,2S,3R,4S)-3-aminobicyclo[2.2.1]heptane-2-carboxylic acid hydrochloride can effectively interact with protein binding pockets, thereby influencing biological pathways relevant to diseases such as cancer, inflammation, and neurological disorders.

The hydrochloride salt form of this compound enhances its solubility in aqueous media, which is a crucial factor for formulation development in pharmaceuticals. Improved solubility often translates to better bioavailability and more effective drug delivery systems. This property has made rac-(1R,2S,3R,4S)-3-aminobicyclo[2.2.1]heptane-2-carboxylic acid hydrochloride a preferred intermediate in synthetic chemistry for constructing more complex molecules.

In the realm of drug discovery, the synthesis of enantiomerically pure forms of chiral compounds is essential to avoid the pitfalls associated with racemic mixtures. While rac-(1R,2S,3R,4S)-3-aminobicyclo[2.2.1]heptane-2-carboxylic acid hydrochloride itself is a racemate (a mixture of equal amounts of both enantiomers), researchers have developed innovative methods to separate and isolate individual enantiomers using techniques such as chiral resolution and asymmetric synthesis.

The growing interest in rac-(1R,2S,3R,4S)-3-aminobicyclo[2.2.1]heptane-2-carboxylic acid hydrochloride is also driven by its potential as a building block for more sophisticated pharmacophores. By modifying its core structure or appending functional groups at strategic positions, chemists can generate libraries of derivatives with tailored biological properties. High-throughput screening (HTS) and structure-based drug design (SBDD) approaches have been employed to identify lead compounds derived from this scaffold that exhibit desirable pharmacological profiles.

From a synthetic perspective, rac-(1R, ₂ S , ₃ R , ₄ S ) - ₃ - amino - bicyclo [ ₂ . ₂ . ₁ ] heptane - ₂ - carboxylic acid hydrochloride offers a challenging yet rewarding framework for exploring new synthetic methodologies. The complexity of its bicyclic system presents opportunities for developing novel catalytic strategies and reaction pathways that could be applied broadly in organic synthesis.

The pharmaceutical industry continues to invest heavily in research aimed at uncovering new therapeutic agents derived from natural product-inspired scaffolds like rac-(1 R , ₂ S , ₃ R , ₄ S ) - ₃ - amino - bicyclo [ ₂ . ₂ . ₁ ] heptane - ₂ - carboxylic acid hydrochloride . Its unique structural features make it an attractive starting point for designing molecules that can interact selectively with biological targets implicated in various diseases.

In conclusion, rac-(1 R , ₂ S , ₃ R , ₄ S ) - ₃ - amino - bicyclo [ ₂ . ₂ . ₁ ] heptane - ₂ - carboxylic acid hydrochloride (CAS No . 14932-25-3) represents a fascinating compound with significant potential in pharmaceutical research . Its complex stereochemistry , solubility profile , and synthetic accessibility make it a valuable asset for medicinal chemists seeking to develop novel therapeutics . As our understanding of biological systems continues to evolve , so too will the applications of this remarkable molecule in addressing unmet medical needs.